Cas no 31253-12-0 (Propane,1,1-dibromo-1-nitro-)
Propane,1,1-dibromo-1-nitro- structure
Product Name:Propane,1,1-dibromo-1-nitro-
CAS No:31253-12-0
MF:C3H5Br2NO2
MW:246.885299444199
CID:311357
PubChem ID:226817
Update Time:2025-04-19
Propane,1,1-dibromo-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Propane,1,1-dibromo-1-nitro-
- 1,1-dibromo-1-nitropropane
- 1,1-Dibrom-1-nitro-propan
- 1,1-dibromo-1-nitro-propane
- SCHEMBL9452666
- NSC17671
- NSC-17671
- DTXSID30953318
- 31253-12-0
-
- Inchi: 1S/C3H5Br2NO2/c1-2-3(4,5)6(7)8/h2H2,1H3
- InChI Key: NOEAGIJWOSBBNO-UHFFFAOYSA-N
- SMILES: BrC(CC)([N+](=O)[O-])Br
Computed Properties
- Exact Mass: 244.86900
- Monoisotopic Mass: 244.86870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 2.63990
Propane,1,1-dibromo-1-nitro- Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Propane,1,1-dibromo-1-nitro- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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